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Compound of Interest

Compound Name: 2-Amino-5-bromobenzoyl chloride

Cat. No.: B1407685

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-5-bromobenzoyl chloride (CAS
No. 1108665-60-6) was publicly available at the time of this writing. The following information is
compiled from data on structurally similar compounds, including other benzoyl chlorides and
bromoanilines. It is imperative to treat 2-Amino-5-bromobenzoyl chloride with the utmost
caution, assuming it possesses a hazard profile similar to or greater than these related
substances. A comprehensive, substance-specific risk assessment should be conducted before
handling.

Hazard Identification and Classification

Based on analogous compounds, 2-Amino-5-bromobenzoyl chloride is anticipated to be a
corrosive and water-reactive substance, likely causing severe skin burns and eye damage. It
may also cause respiratory irritation and could be harmful if swallowed, inhaled, or absorbed
through the skin.

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

i . o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage

. L H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage

Acute Toxicity, Oral 4 H302: Harmful if swallowed

- H312: Harmful in contact with
Acute Toxicity, Dermal 4 g
skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
Tract Irritation)

Contact with water may
Water-Reactive - liberate toxic gas (Hydrogen
Chloride)

Physical and Chemical Properties (Predicted and
from Related Compounds)

Quantitative data for 2-Amino-5-bromobenzoyl chloride is not readily available. The following
table includes data for related compounds to provide an estimation of its properties.

Property Value (Compound)

Molecular Formula C7HsBrCINO

Molecular Weight 234.48 g/mol

Appearance Likely a solid (powder or crystals)

> 110 °C (> 230 °F) (4-Bromobenzoyl chloride)
[1]

Flash Point

Specific Gravity ~1.666 (3-Bromobenzoyl chloride)
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Handling and Storage

Strict adherence to safety protocols is essential when working with this compound.
3.1. Engineering Controls:
» Work exclusively in a certified chemical fume hood with good ventilation.

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2][3][4]

3.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
» Skin Protection:

o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of
degradation before and during use.

o Wear appropriate protective clothing to prevent skin exposure.[3]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate cartridge.[4]

3.3. Handling Procedures:

Avoid all personal contact, including inhalation.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Keep containers tightly sealed when not in use.[2][6]

Avoid the formation of dust.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.
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 WARNING: To avoid a violent reaction, ALWAY'S add the material to water slowly and
cautiously; NEVER add water to the material.[5]

3.4. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]
o Keep containers tightly closed and protected from moisture.

o Store away from strong oxidizing agents, bases, alcohols, and water.[1]

Emergency Procedures

4.1. First-Aid Measures:

Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with copious amounts
) of water for at least 15 minutes while removing
Skin Contact . .
contaminated clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

4.2. Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or a foam extinguisher.

e Unsuitable Extinguishing Media: Do NOT use water, as it will react with the substance to
produce toxic and corrosive hydrogen chloride gas.

o Specific Hazards: Thermal decomposition can produce carbon oxides, nitrogen oxides,
hydrogen bromide, and hydrogen chloride.[2][3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

4.3. Accidental Release Measures:

o Evacuate personnel from the area.

o Wear appropriate PPE as described in Section 3.2.
e Avoid breathing dust and vapors.

o Carefully sweep up the spilled solid material, avoiding dust generation, and place it in a dry,
sealed container for disposal.

e Do not allow the material to enter drains or waterways.
Experimental Protocols
General Protocol for a Reaction with an Amine (lllustrative Example):

This is a generalized procedure and must be adapted and optimized for specific substrates and
reaction scales. A thorough risk assessment is mandatory before proceeding.

e Preparation:

o Set up the reaction apparatus (e.g., a three-necked flask with a stirrer, dropping funnel,
and nitrogen inlet) in a chemical fume hood.

o Ensure all glassware is thoroughly dried to prevent reaction with moisture.
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o The amine substrate and a non-nucleophilic base (e.g., triethylamine or pyridine) are
dissolved in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran) under
a nitrogen atmosphere.

e Reaction:

o 2-Amino-5-bromobenzoyl chloride is dissolved in the same anhydrous solvent in the
dropping funnel.

o The solution of the benzoyl chloride is added dropwise to the stirred solution of the amine
and base at a controlled temperature (typically O °C to room temperature) to manage the
exothermic reaction.

o Work-up:

o After the reaction is complete (monitored by an appropriate technique like TLC or LC-MS),
the reaction mixture is quenched by the slow addition of a saturated aqueous solution of a
mild base (e.g., sodium bicarbonate) or water. Caution: This quenching step can be
exothermic and may release HCI gas.

o The aqueous and organic layers are separated.
o The aqueous layer is extracted with the organic solvent.

o The combined organic layers are washed with brine, dried over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under
reduced pressure.

e Purification:

o The crude product is purified by an appropriate method, such as column chromatography
or recrystallization.

Visualizations
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Risk Assessment Control Measures
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Caption: Workflow for Hazard Mitigation when Handling 2-Amino-5-bromobenzoyl Chloride.
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Caption: lllustrative Experimental Workflow for Amide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of 2-Amino-5-bromobenzoyl
Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1407685#safety-and-handling-precautions-for-2-
amino-5-bromobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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